Cas no 898774-94-2 (1-(2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one)

• Product Name: 1-(2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one
• CAS No: 898774-94-2
• MF: C₁₆H₁₅FO₂
• MW: 258.287508249283
• MDL: MFCD03843126
• CID: 1946815
• PubChem ID: 24725845
• Update Time: 2025-07-20

1-(2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one
• 2'-FLUORO-3-(3-METHOXYPHENYL)PROPIOPHENONE
• CTK5G5415
• AG-H-65514
• 2'-FLUORO-3-(2-THIOMETHYLPHENYL)PROPIOPHENONE
• AKOS016021469
• 898774-94-2
• DTXSID70644238
• MFCD03843126

• MDL： MFCD03843126
• Inchi： 1S/C16H15FO2/c1-19-13-6-4-5-12(11-13)9-10-16(18)14-7-2-3-8-15(14)17/h2-8,11H,9-10H2,1H3
• InChI Key： PKGVXZVWEMPLIH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CCC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 258.10600
• Monoisotopic Mass: 258.10560788Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 392.5°C at 760 mmHg
• Flash Point: 184.6°C
• Refractive Index: 1.549
• PSA: 26.30000
• LogP: 3.64980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one

Recent Advances in the Study of 1-(2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one (CAS: 898774-94-2)

The compound 1-(2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one (CAS: 898774-94-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1-(2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the fluorophenyl and methoxyphenyl moieties, make it a promising candidate for drug development. Researchers have explored its utility in the design of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

One of the most notable advancements is the compound's application in the development of central nervous system (CNS) therapeutics. Preliminary in vitro and in vivo studies have demonstrated its ability to modulate neurotransmitter systems, suggesting potential benefits in treating neurological disorders such as depression and anxiety. The fluorophenyl group, in particular, has been shown to enhance binding affinity to specific CNS targets.

In addition to its CNS applications, 1-(2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one has been investigated for its anti-inflammatory and antioxidant properties. Recent research indicates that the compound can inhibit key inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. The methoxyphenyl moiety appears to play a critical role in this activity, possibly by interacting with reactive oxygen species (ROS) and reducing oxidative stress.

The synthesis of 1-(2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one has also seen improvements, with recent protocols emphasizing greener and more efficient methodologies. For instance, a 2023 study reported a novel catalytic approach that reduces the need for hazardous reagents and minimizes waste production. These advancements not only enhance the compound's accessibility but also align with the growing demand for sustainable chemical processes.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing research is focused on structural modifications to improve these parameters while retaining the desired biological activity. Additionally, more extensive preclinical and clinical studies are needed to fully evaluate its therapeutic potential.

In conclusion, 1-(2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one (CAS: 898774-94-2) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and recent synthetic advancements position it as a valuable tool for drug discovery. Future research should prioritize addressing its pharmacokinetic limitations and exploring its efficacy in disease models to unlock its full therapeutic potential.